Cas no 2580225-30-3 (2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid
• CAS No: 2580225-30-3
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 5661081
• PubChem ID: 165890527
• Update Time: 2025-10-17

2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730688
• 2580225-30-3
• 2-{[(benzyloxy)carbonyl][2-(thiophen-2-yl)ethyl]amino}acetic acid
• 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid

• Inchi： 1S/C16H17NO4S/c18-15(19)11-17(9-8-14-7-4-10-22-14)16(20)21-12-13-5-2-1-3-6-13/h1-7,10H,8-9,11-12H2,(H,18,19)
• InChI Key： XBYFYHGJVAGWAO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid (CAS No. 2580225-30-3): Properties, Applications, and Industry Trends

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid (CAS No. 2580225-30-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiophene and benzyloxycarbonyl functional groups, serves as a versatile building block in drug discovery and material science. Researchers and industry professionals are increasingly exploring its utility in peptide synthesis, bioconjugation, and small-molecule therapeutics, aligning with the growing demand for high-value chemical intermediates.

The molecular structure of 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid combines a thiophene ring—a sulfur-containing heterocycle known for its electron-rich properties—with a benzyloxycarbonyl (Cbz) protecting group. This combination enhances its reactivity in amide bond formation and N-terminal protection, making it a critical component in peptide chemistry. Recent studies highlight its role in the synthesis of targeted drug delivery systems, particularly in cancer therapeutics and neurological disorder treatments, where precision and stability are paramount.

From an industrial perspective, the demand for CAS No. 2580225-30-3 is driven by its compatibility with green chemistry principles. Manufacturers are adopting sustainable synthesis routes, such as catalytic hydrogenation and solvent-free reactions, to minimize environmental impact. This aligns with global trends favoring eco-friendly chemical production, a topic frequently searched by professionals in pharmaceutical R&D and regulatory compliance sectors. Additionally, the compound’s stability under ambient conditions and compatibility with automated synthesis platforms further bolster its appeal.

In the context of market trends, 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid is part of a broader shift toward customized chemical solutions. Companies specializing in contract research organizations (CROs) and fine chemical suppliers are expanding their portfolios to include such niche intermediates. Online searches for "high-purity Cbz-protected amino acids" or "thiophene-based building blocks" reflect this demand, underscoring the need for detailed technical data and structure-activity relationship (SAR) studies.

Looking ahead, the applications of CAS No. 2580225-30-3 may extend into biomaterials and agrochemicals, given its modular design. Innovations in cryopreservation and enzyme stabilization also present opportunities, as researchers explore its potential to modify protein surfaces. For those seeking patent-free intermediates or scalable synthetic routes, this compound offers a compelling case study in molecular diversification.

In summary, 2-{(benzyloxy)carbonyl2-(thiophen-2-yl)ethylamino}acetic acid exemplifies the intersection of synthetic efficiency and application versatility. Its relevance to life sciences and industrial chemistry ensures continued interest, while advancements in analytical characterization (e.g., HPLC, NMR) further validate its quality. As the scientific community prioritizes precision medicine and sustainable practices, this compound is poised to remain a key player in next-generation chemical innovation.